2-cyclobutyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-1,2,3-triazole
Description
The compound contains a 1,2,3-triazole ring, which is a type of heterocyclic compound. The triazole ring is a five-membered ring containing two carbon atoms and three nitrogen atoms . It also contains a cyclobutyl group, which is a type of cycloalkane and consists of a four-membered ring of carbon atoms . The compound also contains a 4,4,5,5-tetramethyl-1,3,2-dioxaborolane group, which is a type of boronic ester .
Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of the different rings and groups. The 1,2,3-triazole ring would contribute to the rigidity of the molecule, while the cyclobutyl and 4,4,5,5-tetramethyl-1,3,2-dioxaborolane groups could potentially add some flexibility .Chemical Reactions Analysis
The 1,2,3-triazole ring is known to participate in various chemical reactions. For example, it can act as a ligand in coordination chemistry, binding to a metal atom to form a coordination complex . The boronic ester group can also participate in various reactions, such as the Suzuki-Miyaura cross-coupling reaction .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific structure. For example, the presence of the 1,2,3-triazole ring could potentially increase its stability and rigidity. The boronic ester group could potentially make it more reactive .Mechanism of Action
Without specific context, it’s difficult to determine the exact mechanism of action of this compound. If it’s used as a drug, its mechanism would depend on the specific biological target it interacts with. If it’s used as a reagent in a chemical reaction, its mechanism would depend on the specific reaction conditions and other reactants .
Future Directions
The future directions for this compound would depend on its potential applications. For example, if it shows promising activity as a drug, future research could focus on improving its potency, selectivity, and pharmacokinetic properties. If it’s a useful reagent in chemical synthesis, future research could focus on finding new reactions it can participate in or improving the conditions for its current reactions .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-cyclobutyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-1,2,3-triazole involves the reaction of cyclobutyl azide with 4,4,5,5-tetramethyl-1,3,2-dioxaborolane in the presence of a copper catalyst to form the desired triazole compound.", "Starting Materials": [ "Cyclobutyl azide", "4,4,5,5-tetramethyl-1,3,2-dioxaborolane", "Copper catalyst" ], "Reaction": [ "Step 1: To a solution of cyclobutyl azide in anhydrous THF, add 4,4,5,5-tetramethyl-1,3,2-dioxaborolane and copper catalyst.", "Step 2: Stir the reaction mixture at room temperature for several hours.", "Step 3: Purify the crude product by column chromatography to obtain the desired 2-cyclobutyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-1,2,3-triazole." ] } | |
CAS RN |
2710298-56-7 |
Molecular Formula |
C12H20BN3O2 |
Molecular Weight |
249.1 |
Purity |
95 |
Origin of Product |
United States |
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